Cas no 2227802-68-6 (methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate
• CAS No: 2227802-68-6
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5951756
• PubChem ID: 165654823
• Update Time: 2025-06-08

methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate
• 2227802-68-6
• EN300-1746552

• Inchi： 1S/C10H15NO3/c1-6-4-8(7(2)11-6)9(12)5-10(13)14-3/h4,9,11-12H,5H2,1-3H3/t9-/m1/s1
• InChI Key： QPECXXAJXOWGDY-SECBINFHSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=C(C)NC=1C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate

Introduction to Methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate (CAS No. 2227802-68-6)

Methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate, a compound with the chemical formula C₉H₁₄O₃, is a bioactive molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 2227802-68-6, belongs to a class of molecules known for their potential therapeutic applications. The structural complexity and stereochemistry of this compound make it a subject of interest for researchers exploring novel drug candidates.

The molecular structure of Methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate features a pyrrolidine ring substituted with two methyl groups at the 2 and 5 positions, coupled with a hydroxypropanoate side chain. This configuration imparts specific steric and electronic properties that are crucial for its biological activity. The presence of the hydroxy group and the chiral center at the 3-position enhances its potential as a pharmacophore, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in the development of neuroprotective agents due to the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyrrolidine scaffold found in Methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate has shown promise in preliminary studies as a potential modulator of neurotransmitter systems. Research indicates that compounds with similar structures may interact with specific receptors or enzymes involved in neuroprotection, thereby offering a novel approach to treating these conditions.

One of the most compelling aspects of this compound is its stereochemical purity. The (3R) configuration at the chiral center is critical for its biological activity, as demonstrated by studies on related molecules. Stereoisomers can exhibit vastly different pharmacological profiles, making the precise control of stereochemistry essential for drug development. The synthesis of Methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate requires careful optimization to ensure high enantiomeric purity, which is often achieved through asymmetric synthesis techniques.

The pharmacokinetic properties of Methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its feasibility as a drug candidate. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, including good solubility and moderate bioavailability, which are desirable traits for an effective therapeutic agent.

Furthermore, the synthetic pathways for Methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate have been refined to improve yield and efficiency. Researchers have explored various synthetic routes, including multi-step organic transformations and biocatalytic methods. These advancements not only facilitate the production of larger quantities of the compound but also contribute to the development of greener and more sustainable synthetic strategies.

In conclusion, Methyl (3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an intriguing candidate for further exploration. As research continues to uncover new therapeutic applications for this compound and related molecules, it is likely to play a significant role in the development of novel treatments for various diseases.